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Introduction

Lauroyl lactylates, available primarily as sodium lauroyl lactylate (SLL) and calcium lauroyl
lactylate, are versatile and naturally-derived ingredients increasingly utilized in cosmetic and
personal care formulations. Formed from the esterification of lauric acid and lactic acid, these
ingredients offer a range of functionalities, including emulsification, surfactant properties, and
moisturization.[1][2] Their mild nature and safety profile make them suitable for a wide array of
products, from rinse-off cleansers to leave-on skin care.[1][2] This document provides detailed
application notes, experimental protocols, and quantitative data to guide researchers and
formulators in the effective use of lauroyl lactylates.

Physicochemical Properties and Functions

Lauroyl lactylates are anionic surfactants that are soluble in oil and dispersible in water.[3]
They are valued for their ability to create stable oil-in-water emulsions, contribute to a creamy
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foam structure, and impart a moisturizing feel to formulations.[1]
Key Functions:

o Emulsifier: Lauroyl lactylates are effective at stabilizing oil-in-water emulsions, creating a
homogenous and consistent texture in creams and lotions.[1][2]

o Surfactant: They act as mild cleansing agents, effectively removing dirt and oil without
stripping the skin's natural moisture barrier.[1][2]

e Moisturizing Agent: The presence of lauric acid and lactic acid contributes to their
moisturizing properties, helping to hydrate the skin and improve its barrier function.[4]

» Antimicrobial Properties: Lauric acid, a component of lauroyl lactylate, is known for its
antimicrobial activity, which can be beneficial in certain formulations.[5]

e Foam Booster: In cleansing products, they can enhance the foam's creaminess and stability.

[1]

A logical diagram illustrating the multifunctional role of lauroyl lactylate in cosmetic
formulations is presented below.
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Functional Roles of Lauroyl Lactylate.

Quantitative Data Summary

The following tables summarize available quantitative data on the safety and efficacy of lauroyl
lactylates.

Table 1: Toxicological Data for Sodium Lauroyl Lactylate

Test Species Result Reference

Acute Oral Toxicity
(LD50)

Rat 6.81 g/kg (male) [6]

Table 2: Skin Sensitization Data for Sodium Lauroyl Lactylate

Test Species Concentration Result Reference

Local Lymph N
Weak sensitizer
Node Assay Mouse Up to 50% [7]
(EC3 = 15%)

(LLNA)
Guinea Pig ]

o ) ) Weak skin
Maximization Guinea Pig 0.5% (challenge) - [7]
Test sensitizer

es

Table 3: Antimicrobial Efficacy of Sodium Lauroyl Lactylate

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b12729394/docs?utm_src=pdf-body#application-of-lauroyl-lactylate-in-cosmetic-formulations-detailed-application-notes-and-protocols
https://www.benchchem.com/product/b12729394/docs?utm_src=pdf-body#application-of-lauroyl-lactylate-in-cosmetic-formulations-detailed-application-notes-and-protocols
https://www.benchchem.com/product/b12729394/docs?utm_src=pdf-body#application-of-lauroyl-lactylate-in-cosmetic-formulations-detailed-application-notes-and-protocols
https://www.benchchem.com/product/b12729394/docs?utm_src=pdf-body#application-of-lauroyl-lactylate-in-cosmetic-formulations-detailed-application-notes-and-protocols
https://www.cir-safety.org/sites/default/files/alkylL122018rep.pdf
https://www.benchchem.com/product/b12729394/docs?utm_src=pdf-body#application-of-lauroyl-lactylate-in-cosmetic-formulations-detailed-application-notes-and-protocols
https://www.cir-safety.org/sites/default/files/alkylL062019final.pdf
https://www.cir-safety.org/sites/default/files/alkylL062019final.pdf
https://www.benchchem.com/product/b12729394/docs?utm_src=pdf-body#application-of-lauroyl-lactylate-in-cosmetic-formulations-detailed-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12729394?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Microorgani Concentrati Co- .
. . pH Efficacy Reference
sm on of SLL ingredient
0.65% Above
B. cepacia 0.35% Methylpropan  ~4.50 negative [5]
ediol control
0.65% Increased
B. cepacia 1.00% Methylpropan  ~4.50 antimicrobial [5]
ediol effectiveness
Significantl
0.65% g Y
. depressed
B. cepacia 1.00% Methylpropan  5.43 o ] [5]
] antimicrobial
ediol )
effectiveness

Experimental Protocols

Detailed methodologies for key experiments to evaluate the performance of lauroyl lactylate

in cosmetic formulations are provided below.

Skin Sensitization and Irritation Potential

a) Human Repeat Insult Patch Test (HRIPT)

This protocol is designed to assess the potential of a cosmetic formulation containing lauroyl

lactylate to induce skin irritation and sensitization (allergic contact dermatitis).
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HRIPT Experimental Workflow.

Methodology:
o Subject Recruitment: A panel of 50-100 healthy volunteers is recruited.

e Induction Phase (3 weeks):

o

A patch containing the test formulation (e.g., a cream with 2% Sodium Lauroyl Lactylate)
is applied to the same site on the upper back of each subject.

o

The patch remains in place for 24 hours under occlusion.

o

After 24 hours, the patch is removed, and the site is evaluated for signs of irritation
(erythema, edema) at 48 hours post-application.

o

This procedure is repeated nine times over a three-week period.

o Rest Phase (2 weeks): No patches are applied to allow for the development of any potential

sensitization.
e Challenge Phase:

o A challenge patch with the test formulation is applied to a new, untreated site on the back.
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o The patch is removed after 24 hours, and the site is evaluated for any reaction at 48 and
96 hours post-application.

o Data Analysis: The incidence and severity of skin reactions during the induction and
challenge phases are recorded and analyzed to determine the irritation and sensitization
potential.

b) In Vitro Skin Irritation: Reconstructed Human Epidermis Test

This in vitro method assesses the skin irritation potential of a formulation using a three-
dimensional human epidermis model, reducing the need for animal testing.

Methodology:

» Tissue Preparation: Reconstructed human epidermis tissues are pre-incubated in assay
medium.

o Test Substance Application: The cosmetic formulation containing lauroyl lactylate is applied
topically to the surface of the epidermis tissues. A negative control (e.g., PBS) and a positive
control (e.g., 5% SDS solution) are also tested in parallel.

 Incubation: The treated tissues are incubated for a defined period (e.g., 60 minutes).

e Rinsing and Post-Incubation: The test substance is rinsed off, and the tissues are transferred
to fresh medium and incubated for a longer period (e.g., 42 hours).

 Viability Assessment (MTT Assay):

o Tissues are incubated with MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide).

o Viable cells metabolize MTT into a purple formazan salt.

o The formazan is extracted with isopropanol, and the optical density is measured using a
spectrophotometer.

o Data Analysis: The viability of the tissues treated with the test formulation is calculated as a
percentage of the negative control. A reduction in viability below a certain threshold (e.g.,
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50%) indicates irritation potential.

Moisturization Efficacy

a) Skin Hydration Measurement (Corneometry)
This non-invasive method measures the hydration level of the stratum corneum.
Methodology:

e Subject Acclimatization: Subjects are acclimatized to a room with controlled temperature and
humidity for at least 20 minutes.

o Baseline Measurement: A baseline skin hydration reading is taken on a defined area of the
forearm using a Corneometer.

o Product Application: A standardized amount of the formulation containing lauroyl lactylate is
applied to the test area. A control area is left untreated or treated with a placebo formulation.

o Post-Application Measurements: Corneometer readings are taken at specified time points
(e.g., 1, 2, 4, 8, and 24 hours) after product application.

o Data Analysis: The change in skin hydration from baseline is calculated and compared
between the test and control areas.

b) Transepidermal Water Loss (TEWL) Measurement

TEWL measurement assesses the skin's barrier function by quantifying the amount of water
that evaporates from the skin surface.

Methodology:

e Subject Acclimatization: Similar to corneometry, subjects are acclimatized to a controlled
environment.

o Baseline Measurement: A baseline TEWL reading is taken from a defined area on the
forearm using a Tewameter.
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e Product Application: The test formulation is applied to the designated area.
o Post-Application Measurements: TEWL is measured at various time points after application.

o Data Analysis: A decrease in TEWL compared to the baseline and a control area indicates an
improvement in the skin's barrier function.

Emulsion Stability Testing

This protocol evaluates the physical stability of an emulsion formulated with lauroyl lactylate.
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(Centrifugation, Freeze-Thaw Cycles)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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